Cas no 1804219-26-8 (1-(2-Amino-5-methylphenyl)-1-bromopropan-2-one)

• Product Name: 1-(2-Amino-5-methylphenyl)-1-bromopropan-2-one
• CAS No: 1804219-26-8
• MF: C₁₀H₁₂BrNO
• MW: 242.11238193512
• CID: 5004286
• Update Time: 2025-06-22

1-(2-Amino-5-methylphenyl)-1-bromopropan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Amino-5-methylphenyl)-1-bromopropan-2-one

• Inchi： 1S/C10H12BrNO/c1-6-3-4-9(12)8(5-6)10(11)7(2)13/h3-5,10H,12H2,1-2H3
• InChI Key： FXVCZYYHRKKWEQ-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=C(C)C=CC=1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• XLogP3: 2.1
• Topological Polar Surface Area: 43.1

Additional information on 1-(2-Amino-5-methylphenyl)-1-bromopropan-2-one

Compound CAS No. 1804219-26-8: 1-(2-Amino-5-Methylphenyl)-1-Bromopropan-2-One

The compound with CAS No. 1804219-26-8, commonly referred to as 1-(2-Amino-5-Methylphenyl)-1-Bromopropan-2-One, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes a bromine atom attached to a propanone group and a substituted phenyl ring. The phenyl ring itself bears an amino group at the 2-position and a methyl group at the 5-position, making it a versatile building block for various chemical reactions and applications.

Recent studies have highlighted the potential of 1-(2-Amino-5-Methylphenyl)-1-Bromopropan-2-One in drug discovery and development. Researchers have explored its role as an intermediate in the synthesis of bioactive compounds, particularly in the design of kinase inhibitors and other therapeutic agents. The presence of the amino group on the phenyl ring allows for hydrogen bonding interactions, which are crucial in molecular recognition and binding affinity.

The synthesis of this compound typically involves multi-step reactions, often starting from readily available aromatic precursors. The introduction of the bromine atom is achieved through bromination reactions, while the propanone group is introduced via ketonization processes. These steps are optimized to ensure high yields and purity, making 1-(2-Amino-5-Methylphenyl)-1-Bromopropan-2-One a reliable intermediate for downstream applications.

In terms of applications, this compound has shown promise in materials science as well. Its ability to undergo various condensation reactions makes it a valuable precursor for the synthesis of polymeric materials with tailored properties. For instance, recent research has demonstrated its use in the development of novel thermoplastics with enhanced mechanical and thermal stability.

The structural versatility of 1-(2-Amino-5-Methylphenyl)-1-Bromopropan-2-One also extends to its reactivity in organocatalytic processes. Scientists have utilized this compound as a substrate in asymmetric catalysis, enabling the synthesis of enantioselective products with high optical purity. This capability is particularly valuable in the pharmaceutical industry, where chirality plays a critical role in drug efficacy.

From an environmental perspective, researchers have investigated the biodegradation pathways of this compound to assess its potential impact on ecosystems. Studies indicate that under specific microbial conditions, 1-(2-Amino-5-Methylphenyl)-1-Bromopropan-2-One undergoes rapid mineralization, reducing its persistence in natural environments.

In conclusion, CAS No. 1804219-26-8, or 1-(2-Amino-5-Methylphenyl)-1-Bromopropan-2-One, stands out as a versatile and valuable compound in contemporary chemistry. Its structural features and reactivity make it an essential component in various research areas, from drug discovery to materials science. As ongoing research continues to uncover new applications and optimize synthetic routes, this compound is poised to play an even greater role in advancing chemical innovation.